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Compound of Interest

Compound Name: 2-Furoyl-LIGRLO-amide TFA

Cat. No.: B10797054

For Immediate Implementation by Laboratory Professionals

This document provides direct, procedural guidance for the proper disposal of 2-Furoyl-
LIGRLO-amide TFA, a potent and selective proteinase-activated receptor 2 (PAR2) agonist
used in scientific research. Adherence to these protocols is critical for ensuring laboratory
safety and environmental protection. While the peptide itself is not classified as hazardous, the
trifluoroacetate (TFA) salt necessitates handling as chemical waste due to its potential
environmental impact.

A Safety Data Sheet (SDS) for 2-Furoyl-LIGRLO-amide trifluoroacetate salt indicates the
substance is not classified as hazardous according to the Globally Harmonized System (GHS).
[1] However, it is designated as "slightly hazardous for water," and the guidance explicitly states
not to allow the undiluted product or large quantities to reach ground water, water courses, or
sewage systems.[1] The presence of Trifluoroacetic acid (TFA) as a counter-ion is a key
consideration in the disposal protocol, as TFA is a strong, corrosive acid that is harmful to
aquatic life.[2] Therefore, all waste containing 2-Furoyl-LIGRLO-amide TFA must be treated
as chemical waste.[3]

Personal Protective Equipment (PPE) Requirements

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:
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PPE Item Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Step-by-Step Disposal Protocols

1.

Disposal of Solid 2-Furoyl-LIGRLO-amide TFA:

Carefully transfer the solid waste into a designated, clearly labeled hazardous waste
container.

The container should be made of a compatible material such as glass or polyethylene and
kept securely closed when not in use.

Do not dispose of solid peptide waste in the general trash.

. Disposal of 2-Furoyl-LIGRLO-amide TFA Solutions:

Aqueous Solutions: Pour liquid waste containing the peptide into a designated hazardous
waste container for aqueous chemical waste. Never pour these solutions down the sink.[3]

Organic Solvent Solutions: If the peptide is dissolved in an organic solvent, it must be
disposed of in a designated container for halogenated or non-halogenated organic solvent
waste, depending on the solvent used.

Ensure all waste containers are properly labeled with the full chemical name and any
associated hazards.

. Disposal of Contaminated Labware:

Sharps: Chemically contaminated sharps (e.g., needles, pipette tips) must be placed in a
rigid, puncture-proof sharps container that is clearly labeled as "Hazardous Waste."
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o Glassware: Reusable glassware should be decontaminated by rinsing with a suitable
solvent, and the rinsate collected as hazardous waste. Empty containers must be triple
rinsed with a suitable solvent, with all rinses collected as hazardous waste.[4]

o Consumables: Contaminated consumables such as gloves, bench paper, and pipette tips
should be collected in a designated, sealed bag or container for solid chemical waste.

4. Waste Collection and Storage:

» Store all hazardous waste in a designated satellite accumulation area within the laboratory.

e Ensure containers are kept closed except when adding waste.

o Arrange for waste pickup by your institution's environmental health and safety (EHS)
department or a licensed waste disposal contractor.
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Caption: Waste Disposal Workflow for 2-Furoyl-LIGRLO-amide TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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